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Compound of Interest

Compound Name: Rp-8-CPT-cAMPS

Cat. No.: B1630241 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rp-8-CPT-cAMPS (8-(4-Chlorophenylthio)adenosine-3',5'-cyclic monophosphorothioate, Rp-

isomer, sodium salt) is a potent and selective inhibitor of cAMP-dependent protein kinase A

(PKA).[1][2] As a lipophilic and membrane-permeant analog of cyclic adenosine

monophosphate (cAMP), it is an invaluable tool for dissecting cAMP-mediated signaling

pathways.[1][2] A key advantage of Rp-8-CPT-cAMPS is its resistance to hydrolysis by most

mammalian phosphodiesterases (PDEs), which ensures sustained inhibition of PKA in cellular

and tissue experiments.[1] This compound functions by competitively binding to the cAMP

binding sites on the regulatory subunits of the PKA holoenzyme, preventing its dissociation and

subsequent activation of the catalytic subunits.[1][3][4] Proper preparation of a stock solution is

the critical first step for reliable and reproducible experimental outcomes.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of Rp-8-CPT-cAMPS is

essential for its effective use.
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Property Value Reference

Molecular Formula C₁₆H₁₄ClN₅O₅PS₂ · Na [3]

Formula Weight 509.8 g/mol [3][4]

Appearance Crystalline solid [3]

Purity >98% [3]

λmax 275 nm [3][4]

Solubility
Rp-8-CPT-cAMPS exhibits solubility in a variety of common laboratory solvents. The choice of

solvent will depend on the specific requirements of the experiment.

Solvent Solubility

DMF 30 mg/mL

DMSO 25 mg/mL

PBS (pH 7.2) 10 mg/mL

Ethanol 0.5 mg/mL

Water
Soluble (Exact concentration not specified, but

readily used for stock solutions)

Data compiled from multiple sources.[3][4]

Experimental Protocol: Preparation of a 10 mM
Aqueous Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Rp-8-CPT-cAMPS in

sterile, nuclease-free water.

Materials:
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Rp-8-CPT-cAMPS, sodium salt

Sterile, nuclease-free water

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, the required mass

of Rp-8-CPT-cAMPS is calculated using its formula weight (509.8 g/mol ). Mass (mg) =

Volume (L) x Concentration (mol/L) x Formula Weight ( g/mol ) x 1000 (mg/g) Mass (mg) =

0.001 L x 0.010 mol/L x 509.8 g/mol x 1000 mg/g = 5.098 mg

Weigh the compound: Carefully weigh out approximately 5.1 mg of Rp-8-CPT-cAMPS
powder and transfer it to a sterile microcentrifuge tube.

Dissolve the compound: Add 1 mL of sterile, nuclease-free water to the microcentrifuge tube

containing the powder.

Mix thoroughly: Vortex the solution until the compound is completely dissolved. The resulting

solution should be clear and colorless.

Aliquot and store: Dispense the stock solution into single-use aliquots to avoid repeated

freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term storage.

Storage and Stability
Proper storage is crucial to maintain the biological activity of the Rp-8-CPT-cAMPS stock

solution.
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Form
Storage
Temperature

Duration Notes

Solid -20°C ≥ 4 years

Store under

desiccating

conditions.[4]

Stock Solution -20°C or -80°C

Up to 1 month at

-20°C, up to 6 months

at -80°C.

Protect from bright

light. Avoid repeated

freeze-thaw cycles.[1]

[5]

Visualizing the Experimental Workflow and
Signaling Pathway
To further clarify the procedures and the compound's mechanism of action, the following

diagrams are provided.
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing a 10 mM Rp-8-CPT-cAMPS stock solution.
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Rp-8-CPT-cAMPS Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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